Cas no 5719-96-0 (methyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methylthiophene-2-carboxylate)

• Product name: methyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methylthiophene-2-carboxylate
• CAS No: 5719-96-0
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 1602914
• PubChem ID: 953276

methyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methylthiophene-2-carboxylate
• 2-thiophenecarboxylic acid, 4-cyano-5-[(2,4-dimethylbenzoyl)amino]-3-methyl-, methyl ester
• BAS 07537583
• SR-01000326682
• STK327912
• AKOS000607903
• SR-01000326682-1
• methyl 4-cyano-5-{[(2,4-dimethylphenyl)carbonyl]amino}-3-methylthiophene-2-carboxylate
• 5719-96-0
• DTXSID70359239

• Inchi： InChI=1S/C17H16N2O3S/c1-9-5-6-12(10(2)7-9)15(20)19-16-13(8-18)11(3)14(23-16)17(21)22-4/h5-7H,1-4H3,(H,19,20)
• InChI Key： YLRSYTCNRSPRQH-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C(=O)NC2=C(C(=C(S2)C(=O)OC)C)C#N)C

Computed Properties

• Exact Mass: 328.08828
• Monoisotopic Mass: 328.088163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 4.3

Experimental Properties

• Density: 1.29
• Boiling Point: 444.4°C at 760 mmHg
• Flash Point: 222.6°C
• Refractive Index: 1.605
• PSA: 79.19